Cas no 338955-21-8 (5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile)
5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-CHLOROPHENYL)-2-[(2,6-DICHLOROPHENYL)SULFANYL]NICOTINONITRILE
- 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile
-
5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C155905-25mg |
5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile |
338955-21-8 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C155905-50mg |
5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile |
338955-21-8 | 50mg |
$ 380.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00884801-1g |
5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile |
338955-21-8 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI72852-1mg |
5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile |
338955-21-8 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI72852-5mg |
5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile |
338955-21-8 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI72852-10mg |
5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile |
338955-21-8 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI72852-500mg |
5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile |
338955-21-8 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI72852-1g |
5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile |
338955-21-8 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| abcr | AB580894-500mg |
5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile; . |
338955-21-8 | 500mg |
€678.60 | 2024-08-02 | ||
| abcr | AB580894-1g |
5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile; . |
338955-21-8 | 1g |
€1312.80 | 2024-08-02 |
5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile
5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile: A Comprehensive Overview
The compound 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile (CAS No. 338955-21-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a nicotinonitrile backbone substituted with chlorophenyl groups and a sulfanyl (thioether) functional group. The presence of these substituents imparts unique chemical properties, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the potential of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The molecule's ability to modulate key cellular pathways has been extensively investigated, with promising results indicating its potential as a lead compound for further drug development.
The synthesis of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway, ensuring high yields and purity levels. This advancement has made the compound more accessible for large-scale production and application in various industries.
In terms of chemical properties, 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile exhibits remarkable stability under standard laboratory conditions. Its sulfanyl group contributes to its ability to act as a mild reducing agent in certain reactions, while the chlorophenyl substituents enhance its hydrophobicity and bioavailability. These characteristics make it an ideal candidate for use in drug delivery systems and as a building block in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile with greater accuracy. Molecular docking studies have revealed potential binding affinities to several human proteins, suggesting its role in modulating enzyme activity and receptor function. These findings have opened new avenues for exploring its therapeutic potential in treating chronic diseases such as cancer and neurodegenerative disorders.
The environmental impact of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile has also been a focus of recent research. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for industries seeking sustainable chemical solutions that align with global environmental standards.
In conclusion, 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile (CAS No. 338955-21-8) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application research, positions it as a key player in the development of innovative chemical products and therapeutic agents.
338955-21-8 (5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)